4-Cyano-2,5-difluoro-phenyl isothiocyanate

• Molecular Formula: C8H2F2N2S
• Molecular Weight: 196.18 g/mol
• IUPAC Name: 2,5-difluoro-4-isothiocyanatobenzonitrile
• InChI: InChI=1S/C8H2F2N2S/c9-6-2-8(12-4-13)7(10)1-5(6)3-11/h1-2H
• InChI Key: FUTXPSWQTGUBLP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)N=C=S)F)C#N

Description

4-Cyano-2,5-difluoro-phenyl isothiocyanate is a useful research compound. Its molecular formula is C8H2F2N2S and its molecular weight is 196.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10.0 g (65 mmol) of 4-cyano-2,5-difluoro-aniline are introduced into 100 ml of toluene and 8.2 g (71 mmol) of thiophosgene are slowly added to the mixture heated to 80° C. to 90° C. The reaction mixture is then refluxed for approximately 40 hours. Then, after the solvent has been carefully distilled off under reduced pressure, the product (4-cyano-2,5-difluoro-phenyl isothiocyanate) is obtained as an ochre colourant.